Cas no 2953044-29-4 (PD-L1-IN-3)

PD-L1-IN-3 is a small-molecule inhibitor targeting the programmed death-ligand 1 (PD-L1) immune checkpoint pathway. It exhibits high binding affinity to PD-L1, effectively blocking its interaction with PD-1 and restoring T-cell-mediated antitumor immunity. This compound demonstrates favorable pharmacokinetic properties, including good solubility and metabolic stability, making it suitable for further preclinical evaluation. Its selective inhibition of PD-L1 over related immune checkpoints enhances its potential as a targeted therapeutic agent. PD-L1-IN-3 is a promising candidate for cancer immunotherapy research, particularly in exploring combination therapies and overcoming resistance mechanisms in PD-1/PD-L1 axis-targeted treatments.
PD-L1-IN-3 structure
PD-L1-IN-3 structure
Product Name:PD-L1-IN-3
CAS No:2953044-29-4
MF:C19H16ClFN2OS
MW:374.859545707703
CID:6788659
PubChem ID:168510313
Update Time:2026-03-12

PD-L1-IN-3 Chemical and Physical Properties

Names and Identifiers

    • CS-0884860
    • 2953044-29-4
    • HY-155101
    • PD-L1-IN-3
    • Inchi: 1S/C19H15FN2OS.ClH/c20-16-7-5-15(6-8-16)18-12-24-19(17(18)10-22)23-11-14-3-1-13(9-21)2-4-14;/h1-8,12H,9,11,21H2;1H
    • InChI Key: ARPPMPJCLFWQEY-UHFFFAOYSA-N
    • SMILES: Cl.S1C=C(C(C#N)=C1OCC1C=CC(CN)=CC=1)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 374.0655902g/mol
  • Monoisotopic Mass: 374.0655902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 438
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.3Ų

PD-L1-IN-3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-155101-5mg
PD-L1-IN-3
2953044-29-4 99.52%
5mg
¥2700 2024-07-23
MedChemExpress
HY-155101-10mg
PD-L1-IN-3
2953044-29-4 99.52%
10mg
¥4300 2024-07-23
MedChemExpress
HY-155101-25mg
PD-L1-IN-3
2953044-29-4 99.52%
25mg
¥8500 2024-07-23

Additional information on PD-L1-IN-3

PD-L1-IN-3: A Promising Compound in Cancer Immunotherapy

In the rapidly evolving field of oncology, PD-L1-IN-3 (CAS No. 2953044-29-4) has emerged as a groundbreaking compound with significant potential in cancer immunotherapy. This innovative molecule has garnered substantial attention from researchers and clinicians alike due to its unique mechanism of action and promising preclinical results. By targeting the programmed death-ligand 1 (PD-L1) pathway, PD-L1-IN-3 offers a novel approach to overcoming tumor immune evasion, thereby enhancing the body's natural ability to combat cancer.

The CAS No. 2953044-29-4 designation uniquely identifies PD-L1-IN-3 within the chemical registry system, ensuring its precise identification and reference in scientific literature. This compound belongs to a class of agents designed to inhibit the interaction between PD-L1 and its receptor PD-1, which is a critical axis in the regulation of immune responses. By blocking this interaction, PD-L1-IN-3 can reinvigorate exhausted T-cells, enabling them to recognize and attack cancer cells more effectively.

Recent studies have demonstrated that PD-L1-IN-3 exhibits potent anti-tumor activity in various preclinical models, including those resistant to conventional therapies. Its ability to modulate the tumor microenvironment has been particularly notable, with evidence suggesting enhanced infiltration of cytotoxic T-cells into tumor sites. This is a critical factor in determining the efficacy of immunotherapies, as it directly impacts the ability of the immune system to target and destroy cancerous cells.

One of the most exciting aspects of PD-L1-IN-3 is its potential for combination therapies. Researchers have explored its synergistic effects when combined with other immunomodulatory agents, such as checkpoint inhibitors or targeted therapies. These combinations have shown promise in overcoming resistance mechanisms that often limit the effectiveness of single-agent treatments. For instance, studies have indicated that combining PD-L1-IN-3 with anti-PD-1 antibodies may enhance anti-tumor immunity by creating a more robust immune response.

The development of PD-L1-IN-3 has also been driven by advancements in computational chemistry and high-throughput screening techniques. These methods have enabled researchers to design molecules with optimal pharmacokinetic properties, ensuring that PD-L1-IN-3 achieves effective concentrations at tumor sites while minimizing systemic toxicity. Such optimization is crucial for translating promising preclinical findings into successful clinical outcomes.

As PD-L1-IN-3 progresses through clinical trials, its safety profile remains a focal point of investigation. Early data suggest that it is generally well-tolerated, with adverse effects being manageable and consistent with those observed in other immunotherapeutic agents. However, ongoing studies are essential to fully characterize its long-term safety and efficacy across diverse patient populations.

In conclusion, PD-L1-IN-3 (CAS No. 2953044-29-4) represents a significant advancement in cancer immunotherapy, offering a novel approach to targeting the PD-L1/PD-1 axis. With its potent anti-tumor activity, potential for combination therapies, and favorable safety profile, this compound holds immense promise for improving outcomes in patients with various malignancies. As research continues to unfold, PD-L1-IN-3 may soon become an integral component of the oncologist's toolkit in the fight against cancer.

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